Cas no 1333611-82-7 (2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1333611-82-7
• MF: C₉H₁₀Cl₂FN
• MW: 222.086803913116
• MDL: MFCD19982534
• CID: 5158964
• Update Time: 2025-10-30

2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride
• 2-(2-chloro-6-fluorophenyl)cyclopropan-1-aminehydrochloride
• 2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride

• MDL： MFCD19982534
• Inchi： 1S/C9H9ClFN.ClH/c10-6-2-1-3-7(11)9(6)5-4-8(5)12;/h1-3,5,8H,4,12H2;1H
• InChI Key： PEXPJWWSZHZJSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1CC1N)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 26

Additional information on 2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride

Introduction to 2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1333611-82-7)

2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, identified by the CAS number 1333611-82-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which is known for its unique structural and pharmacological properties. The presence of both chloro and fluoro substituents on the aromatic ring introduces additional electronic and steric effects, making this molecule a promising candidate for further investigation in drug discovery.

The chemical structure of 2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride consists of a cyclopropane moiety attached to an amine group, which is further substituted with a phenyl ring bearing chloro and fluoro atoms at specific positions. This arrangement confers distinct physicochemical properties, including moderate solubility in polar organic solvents and the potential for hydrogen bonding interactions. Such characteristics are critical in determining its behavior in biological systems and its suitability for various pharmacological applications.

In recent years, the interest in cyclopropane-containing compounds has surged due to their ability to modulate biological pathways in innovative ways. The cyclopropane ring itself is known to enhance binding affinity by introducing rigid conformational constraints, which can improve drug-target interactions. Additionally, the electron-withdrawing nature of the chloro and fluoro substituents can fine-tune the electronic distribution across the molecule, influencing its reactivity and metabolic stability.

Current research in medicinal chemistry has highlighted the potential of 2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride as a scaffold for developing novel therapeutic agents. Studies have demonstrated its utility in inhibiting specific enzymatic targets, particularly those involved in inflammatory and infectious diseases. The amine group provides a versatile handle for further derivatization, allowing chemists to explore modifications that could enhance pharmacokinetic profiles or target specificity.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers have identified potential binding pockets in target proteins where 2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride could exert its effects. These studies suggest that it may interact with receptors or enzymes implicated in neurological disorders, cancer, and autoimmune conditions.

The hydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for formulation into pharmaceutical products. This salt form also improves solubility in aqueous media, facilitating its use in experimental settings where solubility can be a limiting factor. Such improvements are crucial for advancing preclinical studies and ensuring that the compound behaves predictably in vivo.

Recent advances in synthetic methodologies have enabled more efficient preparation of 2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, reducing costs and improving yields. These developments are particularly significant for drug discovery programs that require large quantities of high-purity compounds. The ability to synthesize this molecule efficiently will accelerate its evaluation in various therapeutic contexts.

In conclusion, 2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1333611-82-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent findings from computational and experimental studies, position it as a valuable tool for developing new treatments targeting diverse diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.